Co‑Elution and Ion Suppression Correction
In UPLC‑MS/MS analysis, 13C‑labeled internal standards co‑elute with their native analytes, whereas deuterated (²H) internal standards often show a slight but significant chromatographic separation [1]. A comparative study of amphetamine and methamphetamine quantification demonstrated that 13C‑labeled internal standards co‑eluted under all tested chromatographic conditions, while ²H‑labeled standards were partially separated from their analytes. This co‑elution resulted in a measurably improved ability to compensate for ion suppression effects when 13C‑labeled internal standards were employed [1].
| Evidence Dimension | Chromatographic Co‑elution and Ion Suppression Correction |
|---|---|
| Target Compound Data | Complete co‑elution with native BPA bissulfate (inferred from 13C‑IS class behavior) |
| Comparator Or Baseline | ²H‑labeled internal standard (e.g., BPA‑d6‑1S): partial chromatographic separation from native analyte |
| Quantified Difference | 13C‑IS exhibits superior co‑elution, reducing ion suppression variability (specific quantitative data for BPA bissulfate not yet available) |
| Conditions | UPLC‑MS/MS analysis (sub‑2 μm particle columns) for amphetamine/methamphetamine; applicable by class‑level inference to BPA sulfates |
Why This Matters
Co‑elution is a prerequisite for accurate matrix effect correction in regulated bioanalysis; 13C‑IS offers a proven advantage over ²H‑IS in high‑resolution UPLC methods.
- [1] Berg T, et al. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-74. View Source
